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Compound of Interest

Compound Name: Biotin sodium

Cat. No.: B1264966

An In-depth Examination of its Properties, Biochemical Roles, and Experimental Applications

Introduction

Biotin sodium, the sodium salt of biotin (Vitamin B7), is a water-soluble B-complex vitamin
that serves as an essential coenzyme for five carboxylase enzymes in humans. These
enzymes play critical roles in various metabolic pathways, including fatty acid synthesis,
gluconeogenesis, and the catabolism of several amino acids.[1][2][3] Its unique and high-
affinity interaction with avidin and streptavidin has made it an indispensable tool in a vast array
of life science research and drug development applications, from immunoassays to targeted
drug delivery.[4][5] This technical guide provides a comprehensive overview of the
physicochemical properties of biotin sodium, its core biochemical mechanisms, and detailed
protocols for its application in experimental settings.

Physicochemical Properties

Biotin sodium is a stable, water-soluble form of biotin, making it suitable for a wide range of in
vitro and in vivo applications. Below is a summary of its key quantitative data.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1264966?utm_src=pdf-interest
https://www.benchchem.com/product/b1264966?utm_src=pdf-body
https://synapse.patsnap.com/article/what-is-the-mechanism-of-biotin
https://pubmed.ncbi.nlm.nih.gov/12459313/
https://www.medchemexpress.com/biotin-sodium.html
https://www.bosterbio.com/blog/post/avidin-biotin-interaction-in-assays
https://www.thermofisher.com/sg/en/home/life-science/protein-biology/protein-biology-learning-center/protein-biology-resource-library/pierce-protein-methods/avidin-biotin-interaction.html
https://www.benchchem.com/product/b1264966?utm_src=pdf-body
https://www.benchchem.com/product/b1264966?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
CAS Number 56085-82-6

Molecular Formula C10H15N2Na03S

Molecular Weight 266.29 g/mol

sodium;5-[(3aS,4S,6aR)-2-
oxo-1,3,3a,4,6,6a-
hexahydrothieno[3,4-

IUPAC Name

d]imidazol-4-yl]pentanoate

Core Biochemical Mechanisms and Signaling
Pathways

Biotin's primary role in cellular metabolism is as a covalently bound coenzyme for carboxylase
enzymes. The process of attaching biotin to its target enzymes is known as biotinylation and is
catalyzed by holocarboxylase synthetase (HCS).

The Biotin Cycle and Carboxylation Reactions

The biotin cycle involves the covalent attachment of biotin to apocarboxylases by HCS to form
active holocarboxylases. When these enzymes are degraded, biotinidase releases biotin for
reuse. The core function of biotin-dependent carboxylases is to catalyze carboxylation
reactions, a process that occurs in two main steps. First, the biotin carboxylase (BC) domain
catalyzes the ATP-dependent carboxylation of the biotin cofactor. Second, the
carboxyltransferase (CT) domain transfers the activated carboxyl group from carboxybiotin to a
substrate.

Below is a diagram illustrating the general mechanism of biotin-dependent carboxylases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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